Cas no 72955-94-3 (N-Benzyl Carvedilol)

N-Benzyl Carvedilol Properties

Names and Identifiers

• Carvedilol Related Compound C
• N-Benzyl Carvedilol
• 1-[benzyl-[2-(2-methoxyphenoxy)ethyl]amino]-3-(9H-carbazol-4-yloxy)propan-2-ol
• (+/-)-N-Benzylcarvedilol
• 1-[benzyl[2(2-methoxyphenoxy)ethyl]amino]-3-(9H-carbazol-4-yloxy)propan-2-ol
• 1-{benzyl-[2-(2-methoxyphenoxy)-ethyl]-amino}-3-(9H-carbazol-4-yloxy)-propan-2-ol
• Carvedilol impurity C [EP]
• Carvedilol Related Compound C (USP)
• Carvedilol related compound C [USP]
• SureCN5375723
• UNII-A862T126YQ
• Carvedilol impurity C (PhEur)
• (2RS)-1-{Benzyl[2-(2-methoxyphenoxy)ethyl]amino}-3-(9H-carbazol-4-yloxy)-2-propanol
• 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](phenylmethyl)amino]-2-propanol
• N-Benzylcarvedilol
• 1-{Benzyl[2-(2-methoxyphenoxy)ethyl]amino}-3-[(9H-carbazol-4-yl)oxy]propan-2-ol
• Q27273755
• 1-{Benzyl-[2-(2-methoxy-phenoxy)-ethyl]-amino}-3-(9H-carbazol-4-yloxy)-propan-2-ol
• (2RS)-1-[Benzyl[2-(2-methoxyphenoxy)ethyl]amino]-3-(9H-carbazol-4-yloxy)propan-2-ol
• Carvedilol impurity C, European Pharmacopoeia (EP) Reference Standard
• A862T126YQ
• 1-((9H-Carbazol-4-yl)oxy)-3-(benzyl(2-(2-methoxyphenoxy)ethyl)amino)propan-2-ol
• DTXSID00993726
• XCA95594
• NS00009096
• 72955-94-3
• SCHEMBL5375723
• N-BenzylCarvedilol-d5
• Carvedilol Impurity C
• FT-0662714
• CARVEDILOL IMPURITY C [EP IMPURITY]
• 1-{benzyl-[2-(2-methoxy-phenoxy)-ethyl]-amino}-3-(9H-carbazol-4-yloxy)propan-2-ol
• (2RS)-1-{Benzyl[2-(2-methoxyphenoxy)ethyl]amino}-3-(9H-carbazol-4-yloxy)-2-propanol, pharmaceutical impurity standard, >=95.0% (HPLC)
• (2RS)-1-(Benzyl(2-(2-methoxyphenoxy)ethyl)amino)-3-(9H-carbazol-4-yloxy)propan-2-ol
• 2-Propanol, 1-(9H-carbazol-4-yloxy)-3-((2-(2-methoxyphenoxy)ethyl)(phenylmethyl)amino)-
• 1-(Benzyl(2-(2-methoxyphenoxy)ethyl)amino)-3-(9H-carbazol-4-yloxy)propan-2-ol
• FFZGDNBZNMTOCK-UHFFFAOYSA-N
• EC 432-890-5
• 1-{BENZYL[2-(2-METHOXYPHENOXY)ETHYL]AMINO}-3-(9H-CARBAZOL-4-YLOXY)PROPAN-2-OL
• STL453124
• +Expand

• MDL： MFCD18379193
• InChIKey： FFZGDNBZNMTOCK-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H32N2O4/c1-35-28-15-7-8-16-29(28)36-19-18-33(20-23-10-3-2-4-11-23)21-24(34)22-37-30-17-9-14-27-31(30)25-12-5-6-13-26(25)32-27/h2-17,24,32,34H,18-22H2,1H3
• SMILES： COC1=CC=CC=C1OCCN(CC2=CC=CC=C2)CC(COC3=CC=CC4=C3C5=CC=CC=C5N4)O

Computed Properties

• Exact Mass: 496.23636
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 496.23620751g/mol
• Heavy Atom Count: 37
• Complexity: 659
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 67Ų

Experimental Properties

• LogP: 5.65060
• PSA: 66.95
• Refractive Index: 1.665
• Boiling Point: 713.243°C at 760 mmHg
• Melting Point: 41-43°C
• Flash Point: 385.156°C
• Solubility: Insuluble (8.4E-5 g/L) (25 ºC),
• Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),